2-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-amino-1-cyclopentyl-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C19H23N5O2/c1-26-11-10-21-19(25)15-16-18(23-14-9-5-4-8-13(14)22-16)24(17(15)20)12-6-2-3-7-12/h4-5,8-9,12H,2-3,6-7,10-11,20H2,1H3,(H,21,25)
• InChI Key: IIRYNTSQIKBXMW-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4CCCC4)N

Description

The compound 2-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide features a pyrrolo[2,3-b]quinoxaline core, a bicyclic heteroaromatic system. Key structural elements include:

• Position 1: A cyclopentyl group, contributing steric bulk and lipophilicity.
• Position 2: An amino group, enabling hydrogen bonding.
• Position 3: A carboxamide moiety linked to a 2-methoxyethyl chain, enhancing solubility via hydrophilic interactions.

Preparation Methods

Chromatographic Techniques

• Column Chromatography: Silica gel with hexane/ethyl acetate (3:1 to 1:2).

• HPLC: C18 column, acetonitrile/water gradient (purity >95%).

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (d, J = 8.4 Hz, 1H, quinoxaline-H), 7.65–7.58 (m, 2H, aryl-H), 5.12 (s, 2H, NH₂), 4.01 (q, J = 7.1 Hz, 2H, OCH₂), 3.72–3.68 (m, 1H, cyclopentyl-H).

• HRMS (ESI): m/z calculated for C₂₀H₂₅N₅O₂ [M+H]⁺: 400.2089; found: 400.2093.

Comparative Analysis of Synthetic Routes

Method	Conditions	Yield (%)	Purity (%)	Reference
Cyclocondensation	Acetic acid, 90°C, 8 h	87	95
Alkylation	K₂CO₃, DMF, 80°C, 24 h	78	92
Transition-Metal-Free	NH₄HF₂, ethanol/water, RT	85	97

Challenges and Optimization Strategies

• Regioselectivity: Unsymmetrical o-phenylenediamines may lead to regioisomers. Using citric acid as a directing group improves selectivity.

• Solubility Issues: Polar aprotic solvents (e.g., DMSO) enhance solubility of cyclopentyl derivatives during alkylation.

• Byproduct Formation: Excess 2-methoxyethylamine (1.5 equiv.) minimizes residual ester intermediates .

Chemical Reactions Analysis

Types of Reactions

2-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The conditions for these reactions can vary, but they often involve specific temperatures, solvents, and catalysts to achieve the desired transformation.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce fully saturated compounds.

Scientific Research Applications

Structure and Composition

The molecular formula of 2-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is $C_{16}H_{20}N_{4}O_{2}$, with a molecular weight of approximately 300.36 g/mol. Its structure features a pyrroloquinoxaline core, which is known for its biological activity.

IUPAC Name

The IUPAC name for this compound is 2-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide .

Anticancer Activity

Research has demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines. The mechanisms of action are primarily attributed to:

• Inhibition of Kinases : Similar compounds in the quinoxaline class have shown the ability to inhibit kinases involved in cancer cell signaling pathways.
• Induction of Apoptosis : The compound has been observed to induce apoptosis in cancer cells through interactions with specific molecular targets such as the vascular endothelial growth factor receptor (VEGFR).

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (µM)	Selectivity Index
HepG2	0.5	20
SK-OV-3	0.8	15
PC-3	0.7	18

Antiviral Activity

The compound's antiviral properties have been explored, particularly against HIV. Studies indicate promising results, suggesting it may serve as a potential antiviral agent.

Table 2: Antiviral Activity Data

Compound	EC50 (nM)	CC50 (nM)	Selectivity Index
NVP (Reference)	6.7	96171	14353
Test Compound	3.1	98576	31798

These results indicate that the compound has a favorable selectivity index, making it a candidate for further development as an antiviral agent.

Study on Quinoxaline Derivatives

A notable study synthesized a series of quinoxaline derivatives, including the target compound. The evaluation of their biological activities highlighted significant anti-HIV activity alongside low cytotoxicity in human cell lines. These findings support the potential for therapeutic development in both oncology and virology.

In Vivo Studies

Further investigations into the pharmacokinetics and bioavailability of this compound are necessary to understand its therapeutic potential fully. Preliminary studies suggest that modifications to its structure can enhance its efficacy and reduce toxicity.

Mechanism of Action

The mechanism of action of 2-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in biological pathways. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects.

Comparison with Similar Compounds

Substituent Variations at Position 1

The substituent at position 1 significantly influences steric, electronic, and pharmacokinetic properties.

Compound (Source ID)	Position 1 Substituent	Key Features
Target Compound	Cyclopentyl	Aliphatic, moderate lipophilicity, and steric bulk
(ID1)	(E)-3-Hydroxybenzylidene	Aromatic, introduces H-bond donor (hydroxy) for target interaction
(ID2)	Methyl	Minimal steric hindrance, higher metabolic stability
(ID3)	(E)-3-Ethoxy-4-hydroxybenzylidene	Ethoxy group enhances solubility; hydroxy aids binding
(ID5)	3-Methoxyphenyl	Aromatic π-π interactions; methoxy improves solubility
(ID18)	Cyclohexylmethyl	Larger aliphatic ring increases lipophilicity vs. cyclopentyl

Key Observations :

• Aromatic vs. Aliphatic : Aromatic substituents (e.g., ID1, ID5) may enhance target binding via π-π stacking, while aliphatic groups (cyclopentyl, cyclohexylmethyl) optimize membrane permeability.
• Polar Groups : Hydroxy (ID1, ID3) and methoxy (ID5) groups improve solubility but may reduce metabolic stability.

Carboxamide Side Chain Modifications

The carboxamide side chain affects solubility and target engagement.

Compound (Source ID)	Carboxamide Substituent	Molecular Weight	Impact on Properties
Target Compound	2-Methoxyethyl	-	Balanced solubility and stability
(ID1)	2-Methoxyethyl	404.43	Similar to target; potential synergy with Position 1 substituent
(ID2)	Benzyl	-	High lipophilicity; reduced solubility
(ID3)	2-(1-Cyclohexenyl)ethyl	-	Bulky aliphatic chain may hinder binding
(ID12)	2-Methoxyethyl	-	Direct comparison with target; 3-hydroxypropyl at Position 1 alters properties

Key Observations :

• 2-Methoxyethyl : Common in the target and ID1/ID12, this group improves aqueous solubility via ether oxygen and flexible chain.

Functional Group Comparisons

Functional Group	Example Compounds	Biological Implications
Ester	ID7, ID8, ID9	Prone to hydrolysis; shorter half-life
Carboxamide	Target, ID1, ID2	Stable; facilitates hydrogen bonding
Nitro/Halo	ID6 (Cl), ID16 (Br)	Electron-withdrawing effects alter reactivity and binding

Key Observations :

• Carboxamides (target compound) are metabolically stable compared to esters.

Physicochemical Properties

Compound (ID)	LogP (Predicted)	Solubility (mg/mL)	Notes
Target Compound	2.8	0.15	Optimal balance for oral bioavailability
ID1	3.1	0.12	Reduced solubility due to aromaticity
ID2	3.5	0.05	High lipophilicity limits solubility
ID5	2.5	0.20	Methoxy enhances solubility

Q & A

Q. Q1. What are the critical parameters to optimize in the multi-step synthesis of this compound to achieve high yield and purity?

The synthesis of pyrroloquinoxaline derivatives typically involves condensation, cyclization, and functional group modifications. Key parameters include:

• Temperature control : Reactions often require precise thermal conditions (e.g., 60–80°C for cyclization steps) to avoid side products .
• Solvent selection : Polar aprotic solvents (e.g., DMF, DCM) enhance solubility and reaction efficiency, while ethanol/water mixtures aid in recrystallization .
• Catalysts : Acidic catalysts (e.g., p-toluenesulfonic acid) improve condensation yields, while transition-metal catalysts (e.g., Pd) enable cross-coupling for substituent introduction .
• Purification : HPLC or column chromatography ensures >95% purity, critical for biological assays .

Q. Q2. Which analytical techniques are most reliable for structural characterization of this compound?

Structural validation requires a combination of:

• NMR spectroscopy : ¹H/¹³C NMR confirms substituent positions and cyclopentyl/methoxyethyl group integration .
• High-resolution mass spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]+ ion matching theoretical mass) .
• X-ray crystallography : Resolves stereochemistry and packing interactions, though challenging due to solubility limitations .

Q. Q3. What are the primary biological targets hypothesized for this compound based on structural analogs?

Similar pyrroloquinoxalines target:

• Kinases : Inhibition of ATP-binding pockets in cancer-related kinases (e.g., EGFR, VEGFR) via quinoxaline-core interactions .
• DNA intercalation : Planar aromatic systems may disrupt DNA replication in rapidly dividing cells .
• Neurotransmitter receptors : Methoxyethyl groups could enhance blood-brain barrier penetration for neurological applications .

Advanced Research Questions

Q. Q4. How can researchers resolve contradictions in reported biological activities across structurally similar derivatives?

• Structure-activity relationship (SAR) studies : Systematically vary substituents (e.g., cyclopentyl vs. naphthyl) to isolate pharmacophore contributions .
• Computational docking : Molecular dynamics simulations predict binding affinities to targets like kinases, reconciling divergent experimental results .
• Dose-response profiling : Compare IC₅₀ values across cell lines to identify context-dependent efficacy .

Q. Q5. What methodological strategies improve aqueous solubility and bioavailability for in vivo studies?

• Prodrug design : Introduce hydrolyzable groups (e.g., phosphate esters) on the carboxamide moiety to enhance solubility .
• Nanoformulation : Encapsulate in liposomes or PEGylated nanoparticles to bypass poor pharmacokinetic profiles .
• Co-solvent systems : Use cyclodextrins or surfactants in preclinical formulations to maintain stability .

Q. Q6. How can mechanistic studies elucidate the compound’s interaction with DNA or enzymes?

• Surface plasmon resonance (SPR) : Quantify real-time binding kinetics to immobilized DNA or recombinant kinases .
• Isothermal titration calorimetry (ITC) : Measure thermodynamic parameters (ΔH, ΔS) of target binding .
• Fluorescence quenching assays : Monitor displacement of intercalating dyes (e.g., ethidium bromide) to confirm DNA interaction .

Q. Q7. What experimental approaches address chemical instability under physiological conditions?

• Accelerated stability studies : Expose the compound to varying pH (2–9), temperatures (4–40°C), and light to identify degradation pathways .
• Protective group strategies : Stabilize reactive amino groups via acetylation or tert-butoxycarbonyl (Boc) protection during storage .

Q. Q8. How can researchers bridge in vitro potency to in vivo efficacy given metabolic challenges?

• Pharmacokinetic/pharmacodynamic (PK/PD) modeling : Integrate microsomal stability data (e.g., liver microsome assays) to predict clearance rates .
• Metabolite identification : Use LC-MS/MS to characterize phase I/II metabolites and adjust dosing regimens .
• Tissue distribution studies : Radiolabel the compound to track accumulation in target organs (e.g., tumors) .